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Performance Comparison at a Glance

The table below summarizes the key properties of microencapsulated n-octacosane and a microencapsulated

paraffin wax based on separate experimental studies.

Feature
Microencapsulated n-Octacosane [1]
[2]

Microencapsulated Paraffin Wax
[3]

Core Material n-Octacosane (a pure, linear alkane) Paraffin wax (a commercial blend)

Shell Material Poly(methyl methacrylate) (PMMA) Polyaniline (PAn)

Melting Point (°C) 50.6 53 - 57 (as raw material)

Freezing Point
(°C)

53.2 Information missing

Latent Heat of
Melting (J/g)

86.4 Varies with core-to-shell ratio (e.g., 50
- 70)

Latent Heat of
Freezing (J/g)

88.5 Information missing
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Feature
Microencapsulated n-Octacosane [1]
[2]

Microencapsulated Paraffin Wax
[3]

Thermal Cycling
Reliability

Excellent (stable after 5,000 cycles) [2] Excellent (stable after 1,000 cycles)

Key Advantages High purity; sharp phase change

temperature; good thermal reliability [1]

Inherent electrical conductivity of

shell; good thermal reliability [3]

Interpreting the Data It is critical to note that the differences in the table above arise not only from the core

materials but also from the different shell materials and encapsulation techniques used in the respective

studies. A true performance comparison of the cores would require them to be encapsulated under identical

conditions.

Detailed Experimental Data & Protocols

For a deeper understanding, here are the experimental details and methodologies from the key studies cited

in the table.

Microencapsulated n-Octacosane with PMMA Shell

This study highlights the high purity and stability of a well-defined PCM [1] [2].

Encapsulation Method: Emulsion polymerization. The shell material (Methyl methacrylate
monomer with a cross-linker) was polymerized around the molten n-octacosane core within an

emulsified mixture. The process used Triton X-100 as a surfactant and was conducted at a stirring
rate of 2000 rpm to control particle size [1].

Characterization Results:
Morphology: Spherical microcapsules with a smooth surface and an average diameter of 0.25
µm [1].
Thermal Reliability: After 5,000 accelerated thermal cycles, the melting latent heat of the

microcapsules decreased only slightly from 86.4 J/g to 79.9 J/g, demonstrating exceptional
stability [2].

Thermal Stability: TGA analysis showed the microcapsules degrade in two steps and possess
good chemical stability [1] [2].
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Microencapsulated Paraffin Wax with Polyaniline Shell

This study focused on a conductive polymer shell and its stability [3].

Encapsulation Method: In-situ polymerization. The aniline monomer was adsorbed onto the

surface of molten paraffin wax and then polymerized using ammonium persulfate (APS) as an
oxidant. The process was conducted at 75°C with constant stirring [3].

Characterization Results:
Latent Heat vs. Composition: The latent heat of the microcapsules was directly proportional to

the paraffin wax content. A sample with a 70% wax core showed a latent heat of fusion of about
70 J/g, while a 30% wax core sample measured about 50 J/g [3].

Thermal Reliability: The microcapsules showed little change in latent heat and melting
temperature after 1,000 thermal cycles.

Thermal Stability: Samples with higher shell content (e.g., 70-80% polyaniline) showed less
decomposition after 330°C, indicating the shell provides good protection to the core [3].

Experimental Workflow Diagram

The following diagram outlines the general workflow for creating and evaluating microencapsulated phase

change materials, as described in the search results.
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Encapsulation Process

Characterization & Testing

Start: Material Selection

Emulsification
(Create core droplets)

Shell Formation
(e.g., Polymerization)

Solidification & Harvesting

Morphology Analysis
(SEM, Particle Size)

Chemical Analysis
(FT-IR)

Thermal Properties
(DSC: Latent Heat, Temp)

Thermal Stability
(TGA)

Accelerated Thermal
Cycling Test
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Performance Evaluation

Click to download full resolution via product page

Interpretation and Research Considerations

For your comparison guide, it is essential to contextualize the available data:

n-Octacosane represents a high-purity, single-component PCM with well-defined and sharp phase

change characteristics. The data shows it is an excellent candidate for applications requiring precise
temperature control and long-term durability [1] [2].

Commercial Paraffin Wax is a mixture of hydrocarbons, leading to a broader phase change
temperature range. The choice of a shell like polyaniline suggests a focus on applications where

additional functionality, like electrical conductivity, is desired [3].
The Core-to-Shell Ratio is a critical but variable parameter. A higher ratio increases energy storage

capacity but may compromise mechanical strength and leak prevention, making direct comparisons
between studies with different ratios challenging [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b598060#microencapsulated-octacosane-vs-paraffin-wax-

performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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